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Compound of Interest

Compound Name: His-PG

CAS No.: 69436-84-6

Cat. No.: B1217774

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of ensuring a safe and compliant

work environment. This guide provides essential safety and logistical information for the proper

disposal of Propylene Glycol (PG), a common solvent and reagent. Adherence to these

procedures is vital for personnel safety and environmental protection.

Propylene Glycol is a synthetic organic compound with the chemical formula C₃H₈O₂. It is a

viscous, colorless, and nearly odorless liquid that is miscible with a broad range of solvents,

including water. While it has low toxicity and is even used in food and pharmaceutical

applications, it must still be disposed of in a controlled and responsible manner.

Key Chemical and Physical Properties of Propylene
Glycol
Understanding the properties of a chemical is the first step toward safe handling and disposal.

The following table summarizes the key quantitative data for Propylene Glycol.[1][2][3][4]
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Property Value

Chemical Formula C₃H₈O₂

Molar Mass 76.095 g·mol⁻¹

Appearance Colorless, viscous liquid

Odor Nearly odorless

Density 1.036 g/cm³

Boiling Point 188.2 °C (370.8 °F)

Melting Point -59 °C (-74 °F)

Flash Point 99 °C (210.2 °F)

Solubility in Water Miscible

Personal Protective Equipment (PPE) and Safety
Precautions
Before beginning any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE).

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron should be worn.

Ventilation: Work in a well-ventilated area, such as under a chemical fume hood, especially

when handling large quantities or when there is a risk of aerosolization.

Step-by-Step Disposal Protocol
The following protocol outlines the approved procedures for the disposal of Propylene Glycol

waste from a laboratory setting. This protocol is designed to be a general guideline; always
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consult your institution's specific Environmental Health and Safety (EHS) office for local

regulations and procedures.[5][6]

Waste Identification and Segregation:

Propylene Glycol waste should be collected in a designated, properly labeled hazardous

waste container.

Do not mix PG waste with other chemical waste streams unless explicitly permitted by

your EHS office. Incompatible materials can lead to dangerous reactions.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name "Propylene Glycol".

Container Management:

Use a container that is compatible with Propylene Glycol. The original product container is

often a suitable choice.

The container must be in good condition, with no leaks or cracks, and have a secure, tight-

fitting lid.

Keep the waste container closed except when adding waste.

Storage of Waste:

Store the waste container in a designated, secure, and well-ventilated area.

Secondary containment should be used to prevent the spread of material in case of a spill.

Disposal of Empty Containers:

Empty Propylene Glycol containers must be triple-rinsed with a suitable solvent (e.g.,

water).

The first rinsate must be collected and disposed of as hazardous waste.
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Subsequent rinses can typically be disposed of down the drain with copious amounts of

water, but confirm this with your local EHS guidelines.

After triple-rinsing and air-drying, the original labels on the container should be defaced or

removed before disposal as non-hazardous solid waste.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to schedule a pickup for the full waste container.

Never dispose of Propylene Glycol by pouring it down the drain or into the regular trash.

Spill Management
In the event of a Propylene Glycol spill, follow these procedures:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material such as vermiculite, sand, or a

commercial absorbent pad to contain and soak up the spill.

Collect and Dispose: Carefully collect the absorbent material and place it in a labeled

hazardous waste container.

Decontaminate the Area: Clean the spill area with soap and water.

Report the Spill: Report the spill to your laboratory supervisor and EHS office, as required by

your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Propylene Glycol.
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Start: Have Propylene Glycol Waste

Is it an empty container?

Triple-rinse container with
 a suitable solvent.

Yes

Collect liquid PG waste in a
 labeled hazardous waste container.

No

Collect first rinsate as
 hazardous waste.

Dispose of subsequent rinsate
 per EHS guidelines.

Deface or remove original label.

Dispose of empty container
 as non-hazardous waste.

End

Store container in a designated,
 secure, and ventilated area.

Contact EHS for waste pickup.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Propylene Glycol waste.
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By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Propylene Glycol, contributing to a culture of safety

and compliance within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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